Polylactic acid (PLA) fibre, as a renewable and biodegradable synthetic polymer, is attracting increasing attention in the field of textiles. However, there are still some problems associated with PLA fibre dyeing, with a traditional water bath using disperse dyes restricting its industrialisation. Waterless dyeing, as a green and environmentally friendly dyeing method for PLA fibre, is expected to replace the traditional water bath dyeing method. However, the disperse dyes suitable for PLA fibre are different from those that are suitable for traditional poly(ethylene terephthalate) fibre. In the current study, the waterless dyeability of PLA fibre using disperse dyes with different chemical structures, and decamethylcyclopentasiloxane (D5) as the media, was investigated. First, the optimal dyeing process conditions of dye concentration, dyeing temperature, dyeing time and liquor ratio for PLA waterless dyeing were determined. The results indicated that the most suitable dyeing process conditions were: a dye concentration of 5%, dyeing temperature and time of 120°C and 40 minutes, respectively, and a liquor ratio of 1:10. Next, PLA was dyed with 10 disperse dyes with different structures using the determined optimum dyeing process conditions to compare their dyeing properties. The results showed that there were obvious differences in the K/S values for PLA dyed with dyes of different structures. The K/S values for PLA dyed with monoazo structure dyes were significantly higher than those for anthraquinones and heterocyclic structure dyes. Disperse dyes with a monoazo structure are suitable for PLA waterless dyeing. This study provides a research basis to develop suitable dyes for waterless dyeing PLA using D5 as the media.

With the population ageing in Taiwan, it is projected that elder care robots incorporating smart technologies will play an essential role in ambient assisted living. This research has two purposes: (1) to investigate whether older adults' colour-emotion associations and colour preferences for robot appearance affect their perceptual judgements; and (2) to explore gender differences in their judgements. Phase I of this research uses a questionnaire to investigate 91 participants' preferences for robot style and their emotional trigger words for the role of robots. Phase II experiments were performed on another 60 older adults to identify whether their colour-emotion associations and colour preferences affect their perceptual judgements. The research results show that, regardless of gender difference, participating older adults prefer a robot with non-human–like features. The results also show that there is no significant difference between males and females in terms of the effect of colour-emotion association on a robot's appearance. Older adults tend to associate warm colours with emotional semantics, such as friendly, comfortable, reassuring, gentle and lively. Preferred colours include red, white and yellow. Black and grey are almost never preferred by older adults. There are significant differences by gender in the preferences for the colours white and purple. Older females prefer purple more, while white is preferred by older males. For the other colours, there were no significant differences between males and females. Colour attributes do not have any effect on colour-emotion association, whereas colour preference is highly positively correlated with b*.

The present study is the first review of alizarin, a natural dye, in terms of its historical aspects and its potential for functional applications in textiles. The review is subjected to a brief overview of natural alizarin and its occurrence in Rubiaceae family plants, followed by a discussion of alizarin acquisition from its botanical sources through conventional and advanced extraction methods. The special emphasis of this study is on the identification of natural alizarin colourant in archaeological and cultural textiles by using analytical methods based on reflectance, Raman spectroscopy, mass spectrometry, and chromatographic study. In addition, the functional properties of natural alizarin, including antimicrobial activity, antioxidant activity, insect repellence, and UV protection are analyzed. This paper summarizes the methods for obtaining alizarin for colouration, as well as advanced techniques for detecting alizarin in historical textiles, and potential applications of natural alizarin as a functional textile dye.

In this study, in order to obtain environmentally friendly printed cotton fabric with clearly contour edge, ethylene glycol diglycidyl ether (EGDE) as a crosslinking agent and guar gum as a thickner were used to print cotton fabrics with natural madder dye.The solid content of the thickener was optimized to determine the optimal viscosity of the printing paste. The SEM image and the surface color depth (K/S) values were used to analyze the surface morphology and printing properties. The pattern outline of printed cotton fabric was measured by optical microscope. Also, the overall fastness properties of the printed fabrics were evaluated. The results showed that when the solid content of guar gum was 2.5%, the viscosity of printing paste was close to 10000 mpa.s, which was suitable printing for cotton fabrics. SEM analyses showed that the printing paste was mostly removed during the washing process, and did not affect the microstructure of the cotton fabric. Compared with the direct printed cotton fabrics, the K/S values of mordant and cross-linked printed cotton fabrics increased by 3.12 and 4.01, respectively. The mordant and cross-linked printed cotton fabrics had clear outline sharpness of the printed pattern by an optical microscope photograph, and obtained excellent printed products. The color fastness to washing, rubbing and light of the cross-linked printed cotton fabric had been significantly improved, reaching 4-5 levels.

Currently, the use of natural indigo dye has been treated as an alternative to overcome the environmental pollution caused by synthetic indigo. Irrespective of the indigo dye source, it must be reduced to its soluble form by using reducing agents in a suitable alkaline environment. Herein, bio-sugars such as glucose or fructose were used for this purpose. The results revealed that when fructose was used instead of glucose, colour strength (K/S) values increased. In this work, cotton was cationised with water-soluble chitosan. Water-soluble chitosan in a wide pH range extends the use of chitosan in textiles, which otherwise is limited due to its poor water solubility at pH above 6.0. Colour fastness washing test was conducted to evaluate the efficacy of cotton cationisation. The performance of cationised samples was around 30% higher in comparison to non-cationised samples. Moreover, in this article we have focused on integrating materials and design. We propose a garment, using natural indigo-dyed cotton and a zero-waste modelling approach, as a sustainable fashion product.

Rhodamine B (RB) is frequently used in chemical sensors, where the sensing principle depends on its structural changes to lactone (L), zwitterion (Z), and cation (C) forms in response to the local environment. Compared to the Z- and C-forms, stabilising the L-form in matrices is difficult because of the required low environmental polarity. In this study, we report a simple and easy method to stabilise the L-form of RB on the surface of a polytetrafluoroethylene porous film (p-PTFE), in which the film is dipped in an ethanol solution containing RB and dried. This phenomenon was not observed on polyethylene film and cellulose filter paper in RB solutions. Furthermore, a chemical stability test for colourless RB/p-PTFE samples was conducted by exposing these samples to a humid environment. The test result indicated that, with an increase in the environmental humidity, the equilibrium shifted from the L-form to the Z-form of RB immobilised on the p-PTFE film.

The lightfastness calculations for photofading of monoazo pyridone dyes were performed. For this purpose, all-valence molecular orbital method PM3 was applied. Frontier electron density distribution on the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) was examined. The obtained parameters seem to reflect the tendency for an electrophilic attack with a singlet oxygen (1O2) atom or a nucleophilic attack with superoxide anion (O2●─) on a particular atom in a molecule. Reactivity indicators for superdelocalisability ( S r E N ) and electron density distribution in ground and excited state were calculated. Superdelocalisabilities enable the fastness values to be explained in different chemical molecules depending on tautomeric forms in which they may occur.

Glucose oxidase is a type of enzyme that converts glucose into hydrogen peroxide and gluconic acid by enzymatic reaction. Glucose oxidase is widely used in industry; however, in the textile industry, glucose oxidase has only received academic interest. Previously, wool was bleached by some reducing agents; however, currently in industry, hydrogen peroxide dominates the bleaching of wool fibres. In this study, the effect of glucose oxidase enzyme treatment on wool merino fibres and dyeability properties was investigated. Wool fibres were treated with glucose oxidase enzyme, after which the whiteness index (Stensby) and yellowness index (ASTM D 1925 and ASTM E 313) were investigated. Scanning electron microscopy and scanning electron microscopy with energy dispersive X-ray spectroscopy were used to identify the morphological structure of wool fibres and their atomic content. The chemical damage caused by enzyme was investigated using a fluorescence and a light microscope, and the alkali solubility (ASTM D 1283) was determined. After enzymatic treatment, the wool fibres were dyed at a 2.0% concentration with reactive dyes. Dyeability (K/S) and CIELab values were assessed with a Minolta CM 3600 D spectrophotometer (D65, 10°). The washing fastness of wool fibres was investigated according to TS EN ISO 105-C06 (A1S).

The aim of this study is to examine the role of different formulations of calcium carbonates on the inkjet printing quality, with the use of cationic carboxymethyl cellulose (CMC)-starch as a binder in the formation of the coating structure of paper to use for inkjet printing. For this, GCC (ground calcium carbonate), PCC (precipitated calcium carbonate) and ECC (eggshell calcium carbonate), which have been tried as new coating materials in recent years, are mixed in different proportions to form a different coated formulation and plastered on the newly produced paper surface. Then, optical and physical tests of the obtained samples are carried out. Then, printing properties of the papers on which drop-on-demand system inkjet printing is made are examined. According to the obtained data, it is determined that the optical properties of coated paper with GCC + PCC blends outperformed papers coated with other blends. According to the physical test results, GCC + PCC blended coated papers showed the best performance in breaking length and tear indices. ECC + PCC blended coated papers however showed the best performance in burst indices. It is determined that as the particle size of the calcium carbonates in the coating materials decreased, the burst indices value also decreased. This situation is the opposite for breaking length and tear indices values. When the inkjet printing features are examined, it is seen that the best results are obtained from GCC + ECC coated papers in general. The most optimal metamerism indices results, measured under three different light sources, are obtained on GCC + PCC coated papers.

This article describes the synthesis and application of lanthanide-based luminophores for visualisation under short wavelength ultraviolet (UV) activation (typically 254 nm). Luminophores are chemical compounds which re-emit light of longer wavelength than typical fluorescence and phosphorescence, following photoexcitation, because of efficient energy transfer from the ligands to the lanthanide ion emission levels. The luminophores described in this article are all derived from europium and terbium metal complexes and cover the complete colour gamut. Selection of appropriate ligands allows for water solubility or water insolubility (if required pigment or disperse “dye” applications). Similar to dyeing or printing processes, the anionic complexes can be applied to polyamide fibres or to cellulosic fibres, whereas dispersions of the non-ionic complexes are suitable for polyester or cellulose acetate fibre application. The water-soluble derivatives are also suitable for ink-jet printing and the water-insoluble derivatives are suitable for lithographic or intaglio paper printing. The novel complexes are excited by radiation below 300 nm and thus cannot be activated by sunlight (the earth's atmosphere prevents light below about 300 nm reaching the surface). Accordingly, the photo-stability of the dyed materials and prints obtained is excellent. These materials could be used in security marking applications, for example bank-notes and passports, where they could replace the current fluorophores that are rendered visible under near UV light (typically 365 nm) illumination but exhibit relatively poor photo-stability. The development of an RGB (red, green and blue) colour palette for inkjet printing based on these innovative luminophores will significantly support the design of digitally printed security features.